Cas no 1804359-88-3 (2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804359-88-3
• MF: C₈H₇F₃INO₂
• MW: 333.046365022659
• CID: 4814690
• Update Time: 2025-05-26

2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F3INO2/c1-4-3-5(14-2)6(7(12)13-4)15-8(9,10)11/h3H,1-2H3
• InChI Key： SJMNDRYPCYPIRA-UHFFFAOYSA-N
• SMILES： IC1=C(C(=CC(C)=N1)OC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 215
• XLogP3: 3.1
• Topological Polar Surface Area: 31.4

Additional information on 2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine

2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine: A Comprehensive Overview

The compound 2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine, identified by the CAS No. 1804359-88-3, is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This pyridine derivative has garnered attention due to its unique structural features and potential for use in advanced chemical synthesis, pharmaceutical development, and electronic materials.

The molecular structure of 2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine is characterized by a pyridine ring substituted with an iodo group at position 2, a methoxy group at position 4, a methyl group at position 6, and a trifluoromethoxy group at position 3. These substituents confer the molecule with distinct electronic and steric properties, making it an attractive candidate for various chemical transformations. The presence of the trifluoromethoxy group introduces significant electron-withdrawing effects, enhancing the molecule's reactivity in certain reactions.

Recent studies have highlighted the potential of this compound in the synthesis of advanced materials, particularly in the development of organic semiconductors and optoelectronic devices. Researchers have explored its role as a building block in constructing π-conjugated systems, which are essential for applications in flexible electronics and photovoltaic technologies. The iodo substituent in the molecule facilitates nucleophilic aromatic substitution reactions, enabling the incorporation of diverse functional groups to tailor the material's properties.

In the pharmaceutical industry, 2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine has been investigated as a precursor for bioactive compounds with potential therapeutic applications. Its structure allows for the introduction of bioisosteric groups, which can modulate pharmacokinetic properties such as solubility and bioavailability. Recent research has focused on its use in designing inhibitors for kinase enzymes, which are implicated in various disease states including cancer and inflammatory disorders.

The synthesis of this compound typically involves multi-step processes that combine traditional organic synthesis techniques with modern catalytic methods. Key steps often include Friedel-Crafts alkylation or acylation, followed by nucleophilic substitution reactions to introduce the iodo and trifluoromethoxy groups. The optimization of these steps has been a focus of recent studies to improve yield and selectivity, making the compound more accessible for large-scale applications.

In terms of environmental impact, researchers have also examined the degradation pathways of 2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine. Studies suggest that under certain conditions, such as UV irradiation or microbial activity, the molecule undergoes hydrolysis to form less hazardous byproducts. This information is crucial for assessing its environmental fate and ensuring sustainable practices in its production and use.

The integration of computational chemistry tools has further enhanced our understanding of this compound's properties. Quantum mechanical calculations have provided insights into its electronic structure, enabling predictions about its reactivity and stability under different conditions. These computational studies complement experimental work, accelerating the discovery process and reducing reliance on trial-and-error methods.

In conclusion, 2-Iodo-4-methoxy-6-methyl-3-(trifluoromethoxy)pyridine, with its unique structural features and versatile reactivity, continues to be a focal point in contemporary chemical research. Its applications span across multiple disciplines, from materials science to pharmacology, underscoring its importance as a valuable building block in modern chemistry.